Cas no 423768-53-0 (1H-Pyrrole-3-carboxylicacid, 1-cyclopropyl-4-formyl-2,5-dimethyl-, ethyl ester)

• Product name: 1H-Pyrrole-3-carboxylicacid, 1-cyclopropyl-4-formyl-2,5-dimethyl-, ethyl ester
• CAS No: 423768-53-0
• MF: C₁₃H₁₇NO₃
• Molecular Weight: 235.27898
• MDL: MFCD03659714
• CID: 328019
• PubChem ID: 2779798

1H-Pyrrole-3-carboxylicacid, 1-cyclopropyl-4-formyl-2,5-dimethyl-, ethyl ester Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 1-cyclopropyl-4-formyl-2,5-dimethyl-, ethyl ester
• Ethyl 1-cyclopropyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate
• ethyl 1-cyclopropyl-4-formyl-2,5-dimethylpyrrole-3-carboxylate
• 423768-53-0
• SB62508
• DTXSID70381555
• AS-9084
• ethyl 1-cyclopropyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate, AldrichCPR
• MFCD03659714
• CS-0327369
• FT-0625834
• AKOS027382623
• 1H-Pyrrole-3-carboxylicacid,1-cyclopropyl-4-formyl-2,5-dimethyl-,ethyl ester

• MDL： MFCD03659714
• Inchi： InChI=1S/C13H17NO3/c1-4-17-13(16)12-9(3)14(10-5-6-10)8(2)11(12)7-15/h7,10H,4-6H2,1-3H3
• InChIKey： RVFNMIRKPZAHOV-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C)N(C(=C1C=O)C)C2CC2

Computed Properties

• 精确分子量: 235.12100
• 同位素质量: 235.121
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 4
• 重原子数量: 17
• 可旋转化学键数量: 5
• 复杂度: 314
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 48.3Ų
• XLogP3: 1.6

Experimental Properties

• Density: 1.21
• Melting Point: 75 °C
• Boiling Point: 391.9°C at 760 mmHg
• 闪点: 190.8°C
• Refractive Index: 1.571
• PSA: 48.30000
• LogP: 2.42900

1H-Pyrrole-3-carboxylicacid, 1-cyclopropyl-4-formyl-2,5-dimethyl-, ethyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Dangerous Mark：
• Risk Phrases：R36/37/38

1H-Pyrrole-3-carboxylicacid, 1-cyclopropyl-4-formyl-2,5-dimethyl-, ethyl ester Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives